Cas no 1806735-57-8 (4-Hydroxy-2-nitro-3-(trifluoromethoxy)pyridine-5-acetic acid)

• Product Name: 4-Hydroxy-2-nitro-3-(trifluoromethoxy)pyridine-5-acetic acid
• CAS No: 1806735-57-8
• MF: C₈H₅F₃N₂O₆
• MW: 282.130312681198
• CID: 4830659
• Update Time: 2025-06-13

4-Hydroxy-2-nitro-3-(trifluoromethoxy)pyridine-5-acetic acid Chemical and Physical Properties

Names and Identifiers

• 4-Hydroxy-2-nitro-3-(trifluoromethoxy)pyridine-5-acetic acid

• Inchi： 1S/C8H5F3N2O6/c9-8(10,11)19-6-5(16)3(1-4(14)15)2-12-7(6)13(17)18/h2H,1H2,(H,12,16)(H,14,15)
• InChI Key： ZKZXBFMKRINCTB-UHFFFAOYSA-N
• SMILES： FC(OC1=C([N+](=O)[O-])NC=C(CC(=O)O)C1=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 502
• XLogP3: 1
• Topological Polar Surface Area: 121

Additional information on 4-Hydroxy-2-nitro-3-(trifluoromethoxy)pyridine-5-acetic acid

Introduction to 4-Hydroxy-2-nitro-3-(trifluoromethoxy)pyridine-5-acetic acid (CAS No. 1806735-57-8)

4-Hydroxy-2-nitro-3-(trifluoromethoxy)pyridine-5-acetic acid (CAS No. 1806735-57-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of pyridine derivatives, which are known for their diverse pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer activities.

The chemical structure of 4-Hydroxy-2-nitro-3-(trifluoromethoxy)pyridine-5-acetic acid is characterized by the presence of a pyridine ring substituted with a hydroxyl group at the 4-position, a nitro group at the 2-position, and a trifluoromethoxy group at the 3-position. Additionally, an acetic acid moiety is attached to the 5-position of the pyridine ring. This intricate arrangement of functional groups imparts specific chemical and biological properties to the compound, making it a valuable candidate for further research and development.

Recent studies have highlighted the potential therapeutic applications of 4-Hydroxy-2-nitro-3-(trifluoromethoxy)pyridine-5-acetic acid. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action is believed to involve the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which play a crucial role in inflammation and immune responses.

In addition to its anti-inflammatory properties, 4-Hydroxy-2-nitro-3-(trifluoromethoxy)pyridine-5-acetic acid has shown promising results in cancer research. A study conducted by researchers at the National Cancer Institute demonstrated that this compound can selectively induce apoptosis in various cancer cell lines while sparing normal cells. The selective cytotoxicity is attributed to its ability to disrupt mitochondrial membrane potential and activate caspase-dependent apoptotic pathways.

The trifluoromethoxy group in 4-Hydroxy-2-nitro-3-(trifluoromethoxy)pyridine-5-acetic acid is particularly noteworthy for its impact on the compound's pharmacokinetic properties. Fluorinated compounds often exhibit enhanced metabolic stability and improved bioavailability, which can be advantageous for drug development. Studies have shown that the presence of this group enhances the lipophilicity of the molecule, facilitating its cellular uptake and distribution.

The nitro group at the 2-position of the pyridine ring also contributes to the biological activity of 4-Hydroxy-2-nitro-3-(trifluoromethoxy)pyridine-5-acetic acid. Nitro-containing compounds are known for their redox properties and can act as nitric oxide (NO) donors or acceptors. NO is a key signaling molecule involved in various physiological processes, including vasodilation, neurotransmission, and immune function. The nitro group may therefore play a role in modulating these processes, contributing to the compound's therapeutic effects.

The hydroxyl group at the 4-position of the pyridine ring adds another layer of complexity to the molecule's behavior. Hydroxyl groups can participate in hydrogen bonding interactions, which can influence solubility and binding affinity to target proteins. This functional group may also serve as a site for further chemical modification, allowing for the exploration of structure-activity relationships (SAR) and optimization of pharmacological properties.

In terms of synthetic chemistry, 4-Hydroxy-2-nitro-3-(trifluoromethoxy)pyridine-5-acetic acid can be synthesized through a multi-step process involving various organic reactions such as nitration, fluorination, and esterification. The synthetic route has been optimized to achieve high yields and purity levels, making it feasible for large-scale production. Recent advancements in green chemistry have also led to more environmentally friendly synthetic methods that minimize waste and reduce energy consumption.

The potential applications of 4-Hydroxy-2-nitro-3-(trifluoromethoxy)pyridine-5-acetic acid extend beyond its direct therapeutic effects. As a versatile building block, this compound can be used in combinatorial chemistry approaches to generate libraries of related molecules with diverse biological activities. These libraries can then be screened for novel drug candidates with improved efficacy and safety profiles.

In conclusion, 4-Hydroxy-2-nitro-3-(trifluoromethoxy)pyridine-5-acetic acid (CAS No. 1806735-57-8) represents an exciting new frontier in medicinal chemistry. Its unique structural features and promising biological activities make it a valuable target for further research and development. Ongoing studies are likely to uncover additional therapeutic applications and optimize its use as a potential drug candidate.